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Compound of Interest

Compound Name: Direct Yellow 44

Cat. No.: B1360085

For Researchers, Scientists, and Drug Development Professionals

Direct Yellow 44 (C.l. 29000), a versatile azo dye, finds applications in various industries,
including textiles, paper, and leather.[1][2] For laboratory professionals, a comprehensive
understanding of its safety profile and handling requirements is paramount to ensure a safe
research environment. This technical guide synthesizes available safety data, provides clear
handling protocols, and outlines emergency procedures.

Chemical and Physical Properties

A foundational aspect of safe handling is understanding the substance's physical and chemical
characteristics. Direct Yellow 44 is a brown powder that is soluble in water.[3][4] Key
identification and property data are summarized below.
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Property Value Reference
C.l. Name Direct Yellow 44 [3]

C.I. Number 29000 [2]

CAS Number 8005-52-5 [3]
Molecular Formula C27H20N6Na208S [3]
Molecular Weight 634.53 g/mol [3]
Appearance Brown or Yellow Powder [315]

Soluble in water (60 g/L at
Solubility 90°C), slightly soluble in [4]
alcohol.

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), Direct Yellow 44 is classified as a substance that may cause an allergic skin reaction.
[6] It is crucial to be aware of the potential hazards to implement appropriate safety measures.

Hazard Classification GHS Category Hazard Statement

. e H317: May cause an allergic
Skin Sensitization Category 1 _ _
skin reaction

Signal Word: Warning[6]
Potential Health Effects:

» Skin: May cause an allergic skin reaction.[6] Prolonged or repeated contact may cause skin
irritation.[3]

» Eyes: Dust may cause irritation and inflammation.[3]

¢ Inhalation: May cause irritation of the respiratory tract.[3]
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 Ingestion: Harmful if swallowed. May cause gastrointestinal irritation with nausea, vomiting,

and diarrhea.[3]

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is essential to minimize exposure risk.

Engineering Controls

o Work in a well-ventilated place, preferably in a chemical fume hood.[3][6]

o Ensure eyewash stations and safety showers are readily accessible.[3]

Personal Protective Equipment (PPE)

A critical line of defense, the appropriate PPE must be worn at all times when handling Direct

Yellow 44.
PPE Type Specification Reference
Tightly fitting safety goggles
Eye/Face Protection with side-shields (conforming [6]
to EN 166 or NIOSH).
Chemical-impermeable gloves
Skin Protection (must be inspected prior to [6]

use) and impervious clothing.

An approved respirator should
] ] be worn, especially if exposure
Respiratory Protection o _
limits are exceeded or if dust

formation is likely.

[3][6]

General Handling Precautions

e Avoid contact with skin and eyes.[6]

e Avoid the formation of dust and aerosols.[6]
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e Wash hands thoroughly after handling.[1]

 Remove and wash contaminated clothing before reuse.[3]

Storage Conditions

e Store in a cool, dry, and well-ventilated place.[1]
o Keep the container tightly closed.[1]

o Store away from incompatible materials such as strong oxidizing and reducing agents.[3]

Experimental Protocols: Toxicity Assessment

While specific experimental reports on the toxicity of Direct Yellow 44 are not readily available
in the public domain, standardized OECD guidelines are followed for assessing the safety of
chemical substances. Below are brief overviews of relevant protocols.

o Acute Oral Toxicity (OECD 420, 423, or 425): These tests are designed to determine the
short-term toxic effects of a single oral dose. The "limit test" is often employed for
substances with low expected toxicity, where a high dose (e.g., 2000 or 5000 mg/kg body
weight) is administered to a small group of animals. If no adverse effects are observed, no
further testing at higher doses is needed.

o Skin Sensitization (OECD 442C - Direct Peptide Reactivity Assay (DPRA)): This in chemico
method assesses the potential of a substance to cause skin sensitization by measuring its
reactivity with synthetic peptides containing cysteine or lysine, mimicking the covalent
binding to skin proteins.

e Acute Eye Irritation/Corrosion (OECD 405): This test evaluates the potential of a substance
to cause eye irritation or damage. A small amount of the substance is applied to the eye of
an experimental animal (typically a rabbit), and the effects on the cornea, iris, and
conjunctiva are observed and scored over a period of time.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.
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First-Aid Measures

Exposure Route First-Aid Procedure Reference

Move the victim to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [6]
artificial respiration. Seek

immediate medical attention.

Take off contaminated clothing
immediately. Wash the affected

Skin Contact area with soap and plenty of [6]
water. Consult a doctor if

irritation or a rash occurs.

Rinse cautiously with water for
at least 15 minutes,
occasionally lifting the upper
and lower eyelids. Remove
Eye Contact _ [3][6]
contact lenses, if present and
easy to do. Continue rinsing.
Seek immediate medical

attention.

Rinse mouth with water. Do
NOT induce vomiting. Never
) give anything by mouth to an
Ingestion , [6]
unconscious person. Call a
doctor or Poison Control

Center immediately.

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Avoid dust formation and
breathing vapors, mist, or gas. Ensure adequate ventilation. Wear appropriate personal
protective equipment.[6]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[6]

» Methods for Cleaning Up: Collect the spilled material using a vacuum or by sweeping and
place it into a suitable, closed container for disposal. Use spark-proof tools and explosion-
proof equipment if necessary.[6]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[6]
o Specific Hazards: During a fire, irritating and toxic gases may be generated.[3]

e Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[3]

Visualized Workflows

To further clarify procedural logic, the following diagrams illustrate key safety workflows.
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Standard Handling Procedure for Direct Yellow 44

Preparation

Consult SDS

:

Ensure Engineering Controls
(Fume Hood, Eyewash)

:

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Handling

Weigh/Handle in
Fume Hood

:

Avoid Dust Generation

:

Keep Container Closed
When Not in Use

Post-Handling

Decontaminate Work Area

:

Dispose of Waste Properly

\ 4

Remove PPE

:

Wash Hands Thoroughly
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Emergency Response: Spill of Direct Yellow 44

Evacuate Immediate Area

:

Don Appropriate PPE
(Respirator, Gloves, etc.)

:

Ensure Adequate Ventilation

:

Contain Spill
(Prevent entry into drains)

:

Clean Up Spill
(Sweep or vacuum)

:

Place in Closed Container
for Disposal

:

Decontaminate Area

:
L
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First-Aid for Direct Yellow 44 Exposure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safety Landscape of Direct Yellow 44: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1360085#safety-and-handling-precautions-for-direct-
yellow-44]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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